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Compound of Interest

Compound Name: Chlophedianol Hydrochloride

Cat. No.: B126195 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Chlophedianol Hydrochloride. The

following procedures and data are compiled to ensure safe laboratory operations and proper

disposal.

Physicochemical and Toxicity Data
The following tables summarize the known quantitative data for Chlophedianol
Hydrochloride. This information is critical for risk assessment and the implementation of

appropriate safety controls.

Physicochemical Properties

Molecular Formula C17H20ClNO · HCl

Molecular Weight 326.26 g/mol [1]

Boiling Point 429.8°C at 760 mmHg[2]

Flash Point 213.7°C[2]

Appearance Solid

CAS Number 511-13-7[2]
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Toxicity Information

GHS Classification
Acute toxicity, oral: Danger (H301: Toxic if

swallowed)[3]

Primary Hazards Acute Toxic[3]

Routes of Exposure Oral[3]

Health Effects

May have anticholinergic effects at high doses.

[3] Suppresses the cough reflex by a direct

effect on the cough center in the medulla of the

brain.[3]

Carcinogenicity
No indication of carcinogenicity to humans (not

listed by IARC).[3]

Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment is the most critical barrier to

preventing exposure to Chlophedianol Hydrochloride. The following PPE is mandatory when

handling this compound.
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PPE Category Specification Rationale

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile). Must conform to

EU Directive 89/686/EEC and

the standard EN 374.[2]

Double gloving is

recommended.[4]

Prevents skin contact. Gloves

must be inspected before use

and changed regularly or

immediately if contaminated.[2]

[5]

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects eyes from dust,

aerosols, and splashes.

Body Protection

Fire/flame resistant and

impervious clothing. A

protective disposable gown

made of lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.[2][4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator. A NIOSH-

certified N95 or N100

respirator should be used if

airborne powder or aerosol

generation is likely.[2][6]

Protects against inhalation of

dust and aerosols.

Experimental Protocols: Handling and Disposal
Handling Protocol:

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure emergency exits and a risk-elimination area are established.[2]

Donning PPE: Before handling, put on all required PPE as specified in the table above.
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Handling: Avoid contact with skin and eyes.[2] Prevent the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

away from foodstuff containers and incompatible materials.[2]

Disposal Protocol:

Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers

for disposal.[2]

Decontamination: Triple rinse containers (or equivalent) before recycling or reconditioning.[2]

Disposal Method: Dispose of contents and container at a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[2] Do not allow the chemical to

enter drains or sewer systems.[2] Discharge into the environment must be avoided.[2] All

disposal activities must be in accordance with applicable local, state, and federal regulations.

[2]

Emergency Procedures
In Case of Accidental Exposure:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[2]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[2]

In Case of a Spill:

Evacuate: Evacuate personnel to a safe area. Keep people away from and upwind of the

spill.[2]
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Control Ignition Sources: Remove all sources of ignition. Use spark-proof tools and

explosion-proof equipment.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[2]

Cleanup: Collect the spilled material and arrange for disposal in suitable, closed containers.

[2]

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling and

emergency response.
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Figure 1: Standard Operating Procedure for Handling Chlophedianol Hydrochloride
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Caption: Workflow for handling Chlophedianol Hydrochloride.
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Figure 2: Emergency Response for Chlophedianol Hydrochloride Incidents
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Caption: Emergency response plan for spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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